N-methyl-2-(3-nitrobenzoyl)hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-2-(3-nitrobenzoyl)hydrazinecarbothioamide” is a chemical compound with the linear formula C9H10N4O3S . It has a molecular weight of 254.269 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” has been analyzed using Fourier transform infrared (FTIR), FT-Raman and quantum chemical computations . The optimized geometry shows a planar structure . Differences in the geometries due to the substitution of the electronegative atom and intermolecular contacts were analyzed .Scientific Research Applications
Synthesis and Chemical Reactivity
N-methyl-2-(3-nitrobenzoyl)hydrazinecarbothioamide has been utilized in the synthesis of complex molecules with potential pharmacological activities. For instance, its derivatives have been synthesized and evaluated for antihypertensive α-blocking activity, revealing some compounds with promising activity and low toxicity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008). Additionally, derivatives of this compound have shown potential as antineoplastic agents against leukemia and melanoma, demonstrating the versatility of this compound in drug synthesis (Hrubiec, Shyam, Cosby, Furubayashi, & Sartorelli, 1986).
Material Science and Catalysis
In material science, this compound-related compounds have been applied in the creation of organogels and liquid crystals with columnar order. These materials are significant for developing novel electronic and photonic devices due to their unique self-assembling properties and the potential for controlled molecular orientation (Bai, Wang, Xin, Zhang, Long, Zhang, Qu, & Li, 2007).
Analytical Chemistry Applications
This compound and its derivatives have been explored for their utility in analytical chemistry, such as in the development of new reagents for the determination of aldehydes and ketones. These reagents offer advantages in terms of sensitivity and selectivity, essential for environmental monitoring and food safety analyses (Büldt & Karst, 1999).
Corrosion Inhibition
Research has also demonstrated the application of this compound derivatives as corrosion inhibitors for metals. These compounds offer effective protection in acidic environments, crucial for extending the life of metal structures and components in industrial applications (Krishnaveni, Sampath, Ravichandran, & Jayabalakrishnan, 2015).
Safety and Hazards
properties
IUPAC Name |
1-methyl-3-[(3-nitrobenzoyl)amino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O3S/c1-10-9(17)12-11-8(14)6-3-2-4-7(5-6)13(15)16/h2-5H,1H3,(H,11,14)(H2,10,12,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEZRGMOKHOUUSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.